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Compound of Interest

3-Methoxy-N,N-
Compound Name:
dimethylbenzylamine

Cat. No.: B097300

An In-depth Technical Guide to 3-Methoxy-N,N-dimethylbenzylamine

This guide provides a comprehensive overview of the physical, chemical, and safety properties
of 3-Methoxy-N,N-dimethylbenzylamine, tailored for researchers, scientists, and
professionals in drug development.

Physical Properties

3-Methoxy-N,N-dimethylbenzylamine is a colorless liquid at room temperature.[1] Its key
physical characteristics are summarized below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b097300?utm_src=pdf-interest
https://www.benchchem.com/product/b097300?utm_src=pdf-body
https://www.benchchem.com/product/b097300?utm_src=pdf-body
https://www.benchchem.com/product/b097300?utm_src=pdf-body
https://www.fishersci.com/shop/products/3-methoxy-n-n-dimethylbenzylamine-98-thermo-scientific/AAH5526003
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C10H15NO [1]
Molecular Weight 165.236 g/mol [1]
Physical Form Liquid [1]
Color Colorless [1]
Boiling Point 105°C at 13 mmHg [1]
Density 0.984 g/mL [1]
Refractive Index 1.514 [1]
Flash Point 96°C (205°F) [1]

Chemical Properties

This section details the chemical identifiers and reactivity of 3-Methoxy-N,N-
dimethylbenzylamine.
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Property Value Source
1-(3-methoxyphenyl)-N,N-

IUPAC Name _( P y.) [1]I2]
dimethylmethanamine

CAS Number 15184-99-3 [1]
3-methoxybenzyl
dimethylamine, 3-

Synonyms [1]
methoxyphenyl methyl
dimethylamine

SMILES CN(C)CC1=CC(=CC=C1)0C [1]
IENUHHADGQLQLU-

InChl Key [1]
UHFFFAOYSA-N

- Stable under proper
Stability [3]

conditions.

Incompatible Materials

Oxidizing agents.

[3]

Hazardous Decomposition

May decompose upon
combustion to generate carbon
monoxide, carbon dioxide, and

nitrogen oxides (NOX).

Spectroscopic Data

Spectroscopic information is crucial for the identification and characterization of 3-Methoxy-

N,N-dimethylbenzylamine.

e Mass Spectrometry: GC-MS data is available.[2]

e Infrared (IR) Spectra: ATR-IR and Vapor Phase IR spectra have been recorded.[2]

* Nuclear Magnetic Resonance (NMR) Spectra: 13C NMR spectral data is available.[2]

Safety and Handling
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3-Methoxy-N,N-dimethylbenzylamine is considered a hazardous chemical and requires
careful handling.[4]

GHS Hazard Statements:

e H315: Causes skin irritation.[2][4]

e H319: Causes serious eye irritation.[2][4]

o H335: May cause respiratory irritation.[2][4]
Precautionary Measures:

e Handling: Use in a well-ventilated area.[3][4] Wear protective gloves, clothing, and eye/face
protection.[4] Wash hands and any exposed skin thoroughly after handling.[4] Avoid
breathing dust, fume, gas, mist, vapors, or spray.[4]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][4] Store
locked up.[3]

o First Aid:

o Inhalation: Move the victim to fresh air. Call a POISON CENTER or doctor if you feel
unwell.[4]

o Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, seek medical
advice.[4]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[4]

Experimental Protocols
Synthesis of 3-Methoxy-N,N-dimethylbenzylamine via Reductive Amination

This protocol describes the synthesis from 3-Methoxybenzaldehyde.[5]

Materials:
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o 3-Methoxybenzaldehyde (3.00 moles)

¢ 40% aqgueous solution of dimethylamine (6.0 moles)
e 5% Palladium on activated carbon (Pd/C)

» Ethanol

 Diethyl ether

e Sodium sulfate

Procedure:

Dissolve 3-Methoxybenzaldehyde (408 g, 3.00 moles) in ethanol.

e Add the 5% palladium on activated carbon catalyst (20 g).

¢ Introduce the dimethylamine solution (678 g of a 40% aqueous solution, 6.0 moles).
e The reaction mixture is hydrogenated via catalytic hydrogenation.

 Allow the reaction to proceed overnight at room temperature.

* Remove the solvents in vacuo.

» Dissolve the resulting residue in diethyl ether.

e Wash the ether solution three times with water.

e Dry the organic layer over sodium sulfate.

» Remove the solvents in vacuo.

 Purify the residue by distillation (boiling point 90°-94° C.) to yield the final product.[5]

Yield: 444.9 grams (89.7%).[5]

Visualizations
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The following diagram illustrates the experimental workflow for the synthesis of 3-Methoxy-
N,N-dimethylbenzylamine.

Synthesis Workflow for 3-Methoxy-N N-dimethylbenzylamine

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 3-Methoxy-N,N-dimethylbenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b097300#physical-and-chemical-properties-of-3-
methoxy-n-n-dimethylbenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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